![molecular formula C7H14ClNO B6245285 rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine hydrochloride, cis CAS No. 2744549-58-2](/img/no-structure.png)
rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine hydrochloride, cis
Overview
Description
Rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine hydrochloride, cis (rac-OHFP-HCl) is a novel synthetic compound that has been studied for its potential uses in scientific research. It is a chiral compound, meaning it can exist in different forms with different physical and chemical properties. Rac-OHFP-HCl has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects. This compound has a unique structure and properties that make it a useful tool for researchers in a variety of fields.
Mechanism of Action
The exact mechanism of action of rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine hydrochloride, cis is still not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes leads to reduced inflammation, pain relief, and anti-cancer effects. Additionally, it is believed that rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine hydrochloride, cis may also act by modulating the activity of certain receptors, such as cannabinoid and adenosine receptors.
Biochemical and Physiological Effects
Rac-OHFP-HCl has been found to possess a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory, analgesic, and anti-cancer effects. Additionally, it has been found to possess anti-oxidant and anti-microbial effects. It has also been found to possess neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
Rac-OHFP-HCl has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize this compound in the laboratory, making it a useful tool for scientific research. Additionally, it is a chiral compound, meaning it can exist in different forms with different physical and chemical properties. This makes it a useful tool for studying the effects of chirality on the pharmacological properties of drugs. However, one limitation is that this compound is not commercially available, making it difficult to obtain for research purposes.
Future Directions
There are several potential future directions for rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine hydrochloride, cis. One potential direction is to further study the compound’s mechanism of action, as well as its effects on different biological systems. Additionally, further research could be done to explore the compound’s potential uses in drug development and drug delivery. Additionally, further research could be done to explore the compound’s potential uses in the treatment of various diseases, such as cancer, inflammation, and pain. Finally, further research could be done to explore the compound’s potential uses in the development of new pharmaceuticals.
Synthesis Methods
Rac-OHFP-HCl is synthesized using a three-step process. The first step involves reacting isopropyl acetate with 3-chloro-2-hydroxypropyl pyridine to form the intermediate compound 2-chloro-3-hydroxypropyl pyridine. This intermediate is then reacted with 3-chloro-2-hydroxypropyl cyclohexanone to form rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine hydrochloride, cis. The final step is the hydrolysis of the intermediate to form the desired product.
Scientific Research Applications
Rac-OHFP-HCl has been studied for its potential use in scientific research due to its unique structure and properties. It has been found to possess anti-inflammatory, analgesic, and anti-cancer effects, making it a useful tool for researchers in a variety of fields. For example, it has been used as a model compound to study the effects of chirality on the pharmacological properties of drugs, as well as to study the effects of chirality on drug metabolism. Additionally, it has been used as a model compound to study the effects of drug-drug interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine hydrochloride, cis involves the cyclization of a precursor compound containing a furo[2,3-c]pyridine ring system. The precursor compound is synthesized from commercially available starting materials through a series of reactions involving functional group transformations and cyclization. The final step involves the addition of hydrochloric acid to obtain the hydrochloride salt of the desired compound.", "Starting Materials": [ "2,3-dihydrofuran", "2-bromoethylamine hydrobromide", "sodium hydride", "ethyl acrylate", "sodium borohydride", "acetic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: Deprotonation of 2,3-dihydrofuran with sodium hydride to form the corresponding furan anion.", "Step 2: Alkylation of the furan anion with 2-bromoethylamine hydrobromide to form the corresponding alkylated furan compound.", "Step 3: Cyclization of the alkylated furan compound with ethyl acrylate in the presence of sodium borohydride to form the precursor compound containing a furo[2,3-c]pyridine ring system.", "Step 4: Reduction of the precursor compound with sodium borohydride in acetic acid to form the desired compound.", "Step 5: Addition of hydrochloric acid to the desired compound to obtain the hydrochloride salt of rac-(3aR,7aS)-octahydrofuro[2,3-c]pyridine, cis." ] } | |
CAS RN |
2744549-58-2 |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
